2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine
• InChI: InChI=1S/C18H16N4S/c1-12-8-13(2)10-15(9-12)17-19-18-22(21-17)20-16(11-23-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key: KIHVJWACOFDVPD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN3C(=N2)SCC(=N3)C4=CC=CC=C4)C

Description

2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound belongs to the class of 1,2,4-triazolo[5,1-b][1,3,4]thiadiazines, which are known for their diverse pharmacological activities such as anti-inflammatory, anti-cancer, and anti-microbial effects.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels. For example, it has been reported to inhibit the activity of matrix metalloproteinases, which are involved in cancer invasion and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine are diverse and depend on the specific pharmacological activity being studied. For example, its anti-cancer activity is believed to be due to its ability to induce apoptosis and inhibit cell proliferation. Its anti-inflammatory activity is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, it has been reported to exhibit antioxidant and anti-diabetic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine in lab experiments are its diverse pharmacological activities and potential as a therapeutic agent. However, its limitations include its complex synthesis method and limited availability.

Future Directions

There are several future directions for the study of 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine. One potential direction is the study of its potential as an anti-cancer agent in combination with other chemotherapeutic agents. Another direction is the study of its potential as an anti-inflammatory agent in various disease models. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its wider use in research and potential clinical applications.
Conclusion:
2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse pharmacological activities. Its potential as a therapeutic agent has been extensively studied, and it has been reported to exhibit anti-cancer, anti-inflammatory, anti-microbial, antioxidant, and anti-diabetic effects. While its complex synthesis method and limited availability may be limitations, its potential for future research and clinical applications make it an important compound in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine is a multi-step process that involves the reaction of various reagents. One of the most commonly used methods for the synthesis of this compound is the reaction of 3,5-dimethylphenyl hydrazine with ethyl acetoacetate in the presence of sulfuric acid, followed by the reaction of the resulting product with phenyl isothiocyanate and sodium azide. This method has been reported to yield the desired product in good yields and purity.

Scientific Research Applications

2-(3,5-dimethylphenyl)-6-phenyl-7H-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazine has been extensively studied for its potential as a therapeutic agent. Several studies have reported its anti-cancer, anti-inflammatory, and anti-microbial activities. In one study, it was found to inhibit the growth of human breast cancer cells by inducing apoptosis. Another study reported its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been reported to exhibit anti-microbial activity against various strains of bacteria and fungi.